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Compound of Interest

Compound Name: GR 64349

Cat. No.: B10855664 Get Quote

Technical Support Center: GR 64349
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling GR 64349 powder. Below you will

find troubleshooting guides and frequently asked questions to ensure the integrity and optimal

performance of your compound in experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GR 64349 powder?

A1: GR 64349 powder should be stored under specific temperature conditions to ensure its

stability. For long-term storage, it is recommended to keep the powder at -80°C for up to two

years or at -20°C for up to one year.[1] Always store in a sealed container, away from moisture.

[1]

Q2: How should I handle GR 64349 powder upon receiving it?

A2: Upon receipt, it is best practice to store the GR 64349 powder at -20°C.[2][3] For safe

handling, it is recommended to use the compound in a chemical fume hood with an

independent air supply.[4] Avoid inhalation and contact with eyes, skin, and clothing. Ensure

the area is well-ventilated and prevent the formation of dust and aerosols.

Q3: What is the solubility of GR 64349?
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A3: GR 64349 is soluble in water. It is soluble to at least 1 mg/mL and has been reported to be

soluble in water at concentrations of ≥ 50 mg/mL (54.28 mM).

Q4: How do I prepare a stock solution of GR 64349?

A4: To prepare a stock solution, dissolve the GR 64349 powder in water to your desired

concentration. For example, to create a 1 mM solution, you would dissolve 1 mg of the powder

in 1.0856 mL of water. It is recommended to filter and sterilize the stock solution using a 0.22

μm filter before use. Once prepared, aliquot the solution to prevent repeated freeze-thaw

cycles.

Q5: What are the recommended storage conditions for GR 64349 stock solutions?

A5: Prepared stock solutions of GR 64349 should be stored frozen. For optimal stability, store

aliquots at -80°C for up to 6 months or at -20°C for up to 1 month. Ensure the storage

containers are sealed to prevent evaporation and contamination.
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Issue Possible Cause Recommended Solution

Difficulty dissolving the powder
Incorrect solvent or insufficient

mixing.

Ensure you are using high-

purity water. Gentle vortexing

or sonication can aid in

dissolution. The solubility in

water is reported to be high (≥

50 mg/mL).

Reduced or no biological

activity in experiments

Compound degradation due to

improper storage or handling.

Verify that the powder and

stock solutions have been

stored at the correct

temperatures (-20°C or -80°C)

and protected from moisture.

Avoid multiple freeze-thaw

cycles by using aliquots.

Inconsistent experimental

results

Inaccurate concentration of the

stock solution.

Recalculate the required mass

and volume for your desired

concentration. Use calibrated

equipment for weighing and

measuring volumes. Refer to

the stock solution preparation

table for guidance.

Precipitation observed in stock

solution after thawing

The solution may have

become supersaturated or the

storage temperature

fluctuated.

Gently warm the solution to

room temperature and vortex

to redissolve the precipitate. If

the issue persists, consider

preparing a fresh, lower

concentration stock solution.

Quantitative Data Summary
Storage Conditions and Stability
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Form Storage Temperature Duration

Powder -80°C 2 years

Powder -20°C 1 year

Stock Solution (in solvent) -80°C 6 months

Stock Solution (in solvent) -20°C 1 month

Solubility Data

Solvent Concentration

Water Soluble to 1 mg/mL

Water ≥ 50 mg/mL (54.28 mM)

Stock Solution Preparation (for 1 mg of GR 64349)

Desired Concentration Volume of Water

1 mM 1.0856 mL

5 mM 0.2171 mL

10 mM 0.1086 mL

Experimental Protocols
Protocol 1: Preparation of GR 64349 Stock Solution

Weighing: Accurately weigh the desired amount of GR 64349 powder using a calibrated

analytical balance.

Dissolution: In a sterile tube, add the appropriate volume of high-purity water to the powder

to achieve the target concentration.

Mixing: Gently vortex or sonicate the solution until the powder is completely dissolved.
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Sterilization: Filter the stock solution through a 0.22 μm sterile filter into a new sterile tube.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots.

Storage: Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

Protocol 2: In Vitro IP-1 Accumulation Assay
This protocol is a general guideline based on assays used to characterize GR 64349's activity

at neurokinin receptors.

Cell Culture: Culture CHO cells expressing either human NK1 or NK2 receptors in

appropriate media.

Cell Plating: Plate the cells (e.g., 6,000 cells per well) in a multi-well plate and incubate to

allow for cell attachment.

Compound Preparation: Prepare serial dilutions of GR 64349 in an appropriate assay buffer.

Incubation: Add the GR 64349 dilutions to the cells and incubate for 60 minutes at 37°C,

followed by 60 minutes at room temperature.

Quantification: Quantify IP-1 accumulation using a commercially available HTRF®-based

bioassay kit.

Data Analysis: Measure time-resolved fluorescence and calculate pEC50 values to

determine the potency of GR 64349.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b10855664?utm_src=pdf-body
https://www.benchchem.com/product/b10855664?utm_src=pdf-body
https://www.benchchem.com/product/b10855664?utm_src=pdf-body
https://www.benchchem.com/product/b10855664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Cell

GR 64349 NK2 Receptor Gq/11activates Phospholipase Cactivates PIP2hydrolyzes

IP3

DAG

Ca²⁺ Release

PKC Activation

Cellular Response

Click to download full resolution via product page

Caption: GR 64349 signaling pathway via the NK2 receptor.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b10855664?utm_src=pdf-body-img
https://www.benchchem.com/product/b10855664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Weigh GR 64349 Powder Prepare High-Purity Water

Dissolve Powder in Water

Sterile Filter Solution

Aliquot Stock Solution

Store at -20°C or -80°C

Use in Experiment

End

Click to download full resolution via product page

Caption: Workflow for preparing a GR 64349 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10855664?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/gr-64349.html
https://www.rndsystems.com/products/gr-64349_1668
https://www.tocris.com/products/gr-64349_1668
https://resources.rndsystems.com/pdfs/tocris_msds/7371_sds.pdf?1758530231
https://www.benchchem.com/product/b10855664#best-practices-for-storing-and-handling-gr-64349-powder
https://www.benchchem.com/product/b10855664#best-practices-for-storing-and-handling-gr-64349-powder
https://www.benchchem.com/product/b10855664#best-practices-for-storing-and-handling-gr-64349-powder
https://www.benchchem.com/product/b10855664#best-practices-for-storing-and-handling-gr-64349-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10855664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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